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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133 Get Quote

CAS Number: 926-66-9

Molecular Formula: C₅H₁₀O

This technical guide provides an in-depth overview of 2-ethoxypropene, a versatile reagent in

organic synthesis. The document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, synthesis, and

applications.

Molecular Structure and Properties
2-Ethoxypropene, also known as ethyl isopropenyl ether, is an enol ether with a molecular

weight of 86.13 g/mol .[1][2] Its structure consists of a propene backbone with an ethoxy group

attached to the second carbon atom.

Structure:

The key physical and chemical properties of 2-ethoxypropene are summarized in the table

below.
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Property Value Reference

CAS Number 926-66-9 [3][4][5]

Molecular Formula C₅H₁₀O [1][3][4]

Molecular Weight 86.13 g/mol [1][2]

Boiling Point 61.2-61.8 °C [6]

Density 0.771 g/cm³ [6]

Appearance
Colorless to light yellow clear

liquid
[7]

Solubility
Soluble in Chloroform, Ethyl

Acetate (Slightly)
[6]

InChI Key
FSGHEPDRMHVUCQ-

UHFFFAOYSA-N
[1]

SMILES C=C(OCC)C [6]

Synthesis of 2-Ethoxypropene
A documented method for the synthesis of 2-ethoxypropene involves the reaction of propyne

with anhydrous ethanol in the presence of sodium hydroxide.[3]

Experimental Protocol: Synthesis from Propyne and
Ethanol
Materials:

Propyne gas

Anhydrous ethanol

Sodium hydroxide (micropowder)

Nitrogen gas
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Reactor with heating mantle and gas inlet

Condensing device

Rectifying device

Procedure:[3]

Preheating Stage:

Purge the reactor with nitrogen gas for 5 minutes to create an inert atmosphere.

Add 400g of sodium hydroxide micropowder to the reactor.

Heat the reactor to a temperature of 135-150°C.

Reaction Stage:

Introduce 400g of propyne gas into the preheated reactor.

Simultaneously, introduce 552g of pre-gasified anhydrous ethanol.

Maintain the reaction for 1.2 hours.

Rectification Stage:

The resulting gas is passed through a condensing device to collect the product.

The collected liquid is then purified by fractional distillation.

Collect the fraction at a boiling range of 60-64°C, which is 2-ethoxypropene.

This process yields approximately 688g of 2-ethoxypropene, corresponding to a 78% yield.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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